Cas no 1141669-85-3 (1-(5-Bromo-3-fluoropyridin-2-yl)piperazine)

• Product Name: 1-(5-Bromo-3-fluoropyridin-2-yl)piperazine
• CAS No: 1141669-85-3
• MF: C₉H₁₁BrFN₃
• MW: 260.106144189835
• MDL: MFCD12198842
• CID: 1056115
• PubChem ID: 53406209
• Update Time: 2025-08-05

1-(5-Bromo-3-fluoropyridin-2-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(5-Bromo-3-fluoropyridin-2-yl)piperazine
• 1-(5-bromo-3-fluoro-2-pyridinyl)Piperazine
• 1-(5-Bromo-3-fluoro-2-pyridyl)piperazine
• A894253
• MFCD12198842
• CS-0363651
• AC2996
• AKOS015950509
• DB-060591
• SCHEMBL14335373
• SY005108
• Piperazine, 1-(5-bromo-3-fluoro-2-pyridinyl)-
• 1141669-85-3

• MDL： MFCD12198842
• Inchi： 1S/C9H11BrFN3/c10-7-5-8(11)9(13-6-7)14-3-1-12-2-4-14/h5-6,12H,1-4H2
• InChI Key： UUCKXISMUUDBLO-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)F)N1CCNCC1

Computed Properties

• Exact Mass: 259.01200
• Monoisotopic Mass: 259.01204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• Density: 1.517
• PSA: 28.16000
• LogP: 1.78660

Additional information on 1-(5-Bromo-3-fluoropyridin-2-yl)piperazine

1-(5-Bromo-3-fluoropyridin-2-yl)piperazine: A Comprehensive Overview

The compound 1-(5-Bromo-3-fluoropyridin-2-yl)piperazine, identified by the CAS number 1141669-85-3, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which combines a piperazine ring with a substituted pyridine moiety. The presence of a bromine atom at the 5-position and a fluorine atom at the 3-position of the pyridine ring introduces interesting electronic and steric properties, making this compound a valuable substrate for further chemical modifications and functionalization.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery, particularly in the development of novel therapeutic agents. The piperazine ring is well-known for its ability to act as a bioisostere, often mimicking the functionality of other nitrogen-containing heterocycles in biological systems. This property makes 1-(5-Bromo-3-fluoropyridin-2-yl)piperazine an attractive candidate for exploring interactions with various biological targets, such as enzymes, receptors, and ion channels.

In terms of synthesis, the preparation of this compound typically involves multi-step reactions that include nucleophilic aromatic substitution or coupling reactions. The bromine and fluorine substituents on the pyridine ring play crucial roles in directing these reactions and ensuring high yields. Researchers have also explored alternative synthetic pathways, such as microwave-assisted synthesis and catalytic methods, to optimize the production process and improve scalability.

The application of this compound extends beyond pharmaceuticals. Its unique electronic properties make it a promising candidate for use in materials science, particularly in the development of advanced organic electronics. For instance, derivatives of this compound have been investigated for their potential as semiconductors in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). The presence of electron-withdrawing groups like bromine and fluorine enhances the molecule's ability to participate in charge transport processes, which is critical for these applications.

Furthermore, recent advancements in computational chemistry have enabled researchers to perform detailed quantum mechanical calculations on this compound. These studies have provided insights into its electronic structure, reactivity, and potential interactions with biological systems. For example, density functional theory (DFT) calculations have revealed that the bromine and fluorine substituents significantly influence the molecule's frontier molecular orbitals, which are key determinants of its reactivity and selectivity in chemical reactions.

In conclusion, 1-(5-Bromo-3-fluoropyridin-2-yl)piperazine is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, combined with the functional groups present on both the pyridine and piperazine rings, makes it an invaluable tool for researchers in drug discovery, materials science, and beyond. As ongoing research continues to uncover new properties and applications for this compound, its significance in both academic and industrial settings is likely to grow further.